Cas no 162140-09-2 (Cycloheptanamine, N-(5-chloro-2-nitrophenyl)-)

• Product Name: Cycloheptanamine, N-(5-chloro-2-nitrophenyl)-
• CAS No: 162140-09-2
• MF: C₁₃H₁₇ClN₂O₂
• MW: 268.739282369614
• CID: 1343269
• Update Time: 2024-08-17

Cycloheptanamine, N-(5-chloro-2-nitrophenyl)- Chemical and Physical Properties

Names and Identifiers

• Cycloheptanamine, N-(5-chloro-2-nitrophenyl)-

• Inchi： 1S/C13H17ClN2O2/c14-10-7-8-13(16(17)18)12(9-10)15-11-5-3-1-2-4-6-11/h7-9,11,15H,1-6H2
• InChI Key： YLDQDNHAPHWBFX-UHFFFAOYSA-N
• SMILES： C1(NC2=CC(Cl)=CC=C2[N+]([O-])=O)CCCCCC1

Computed Properties

• Exact Mass: 268.09801

Experimental Properties

• Density: 1.262±0.06 g/cm3(Predicted)
• Boiling Point: 414.6±30.0 °C(Predicted)
• PSA: 55.17
• pka: 0.48±0.20(Predicted)